Cas no 773873-07-7 (2-Bromo-6-(hydroxymethyl)-4-(trifluoromethyl)phenol)

2-Bromo-6-(hydroxymethyl)-4-(trifluoromethyl)phenol structure
773873-07-7 structure
Product Name:2-Bromo-6-(hydroxymethyl)-4-(trifluoromethyl)phenol
CAS No:773873-07-7
MF:C8H6BrF3O2
MW:271.031252384186
CID:2801783
Update Time:2023-08-07

2-Bromo-6-(hydroxymethyl)-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-6-(hydroxymethyl)-4-(trifluoromethyl)phenol
    • 2-Bromo-6-(hydroxymethyl)-4-(trifluoromethyl)phenol
    • Inchi: 1S/C8H6BrF3O2/c9-6-2-5(8(10,11)12)1-4(3-13)7(6)14/h1-2,13-14H,3H2
    • InChI Key: PSADULBNCXDYBI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(F)(F)F)C=C(CO)C=1O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 198
  • XLogP3: 2.8
  • Topological Polar Surface Area: 40.5
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